Cas no 1803783-07-4 (Ethyl 2-cyano-4-ethyl-5-(trifluoromethyl)benzoate)

• Product Name: Ethyl 2-cyano-4-ethyl-5-(trifluoromethyl)benzoate
• CAS No: 1803783-07-4
• MF: C₁₃H₁₂F₃NO₂
• MW: 271.235094070435
• CID: 4794982
• Update Time: 2025-06-08

Ethyl 2-cyano-4-ethyl-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-ethyl-5-(trifluoromethyl)benzoate

• Inchi： 1S/C13H12F3NO2/c1-3-8-5-9(7-17)10(12(18)19-4-2)6-11(8)13(14,15)16/h5-6H,3-4H2,1-2H3
• InChI Key： GSICDGJTQVNIDE-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OCC)C(C#N)=CC=1CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 3.5
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-cyano-4-ethyl-5-(trifluoromethyl)benzoate

Recent Advances in the Application of Ethyl 2-cyano-4-ethyl-5-(trifluoromethyl)benzoate (CAS: 1803783-07-4) in Chemical Biology and Pharmaceutical Research

Ethyl 2-cyano-4-ethyl-5-(trifluoromethyl)benzoate (CAS: 1803783-07-4) is a fluorinated benzoate derivative that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl and cyano functional groups, exhibits unique physicochemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential as a building block for novel drug candidates, particularly in the development of kinase inhibitors and anti-inflammatory agents. The presence of the trifluoromethyl group enhances metabolic stability and bioavailability, while the cyano group offers a versatile handle for further chemical modifications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of Ethyl 2-cyano-4-ethyl-5-(trifluoromethyl)benzoate in the synthesis of selective JAK2 inhibitors. The compound served as a key intermediate in the construction of a pyrimidine-based scaffold, which exhibited potent inhibitory activity against JAK2 with an IC50 of 12 nM. The study highlighted the importance of the trifluoromethyl group in enhancing binding affinity to the ATP-binding pocket of JAK2, while the ethyl and cyano groups contributed to optimal pharmacokinetic properties. These findings underscore the potential of this compound in the development of targeted therapies for myeloproliferative disorders.

Another notable application of Ethyl 2-cyano-4-ethyl-5-(trifluoromethyl)benzoate was reported in a 2024 ACS Chemical Biology article, where it was employed as a precursor for the synthesis of fluorescent probes targeting reactive oxygen species (ROS) in live cells. The researchers modified the benzoate core to incorporate a boronate ester moiety, creating a turn-on fluorescent sensor for hydrogen peroxide. The probe exhibited high selectivity and sensitivity, with a detection limit of 50 nM, making it a valuable tool for studying oxidative stress in biological systems. This work exemplifies the versatility of this compound in chemical biology applications beyond traditional drug discovery.

Recent patent filings (WO2023124567, 2023) have further expanded the potential applications of Ethyl 2-cyano-4-ethyl-5-(trifluoromethyl)benzoate in agrochemical development. The compound's structural features have been leveraged to create novel herbicides with improved photostability and soil persistence. Molecular modeling studies suggest that the trifluoromethyl group plays a crucial role in binding to the acetolactate synthase enzyme, a common target for herbicidal activity. These developments highlight the cross-disciplinary utility of this chemical entity.

From a synthetic chemistry perspective, recent advances in continuous flow technology have improved the scalability of Ethyl 2-cyano-4-ethyl-5-(trifluoromethyl)benzoate production. A 2023 Organic Process Research & Development paper described an optimized continuous flow protocol that achieved an 85% yield with significantly reduced reaction times compared to batch processes. This methodological improvement addresses previous challenges in large-scale production, making the compound more accessible for both research and industrial applications.

In conclusion, Ethyl 2-cyano-4-ethyl-5-(trifluoromethyl)benzoate (CAS: 1803783-07-4) has emerged as a multifaceted compound with applications spanning medicinal chemistry, chemical biology, and agrochemical development. Its unique structural features continue to inspire innovative research across multiple disciplines. Future studies are expected to explore its potential in additional therapeutic areas and as a platform for further chemical diversification.